Tert-butoxyacetylene
Overview
Description
Tert-butoxyacetylene, also known as Di-tert-butoxyacetylene, is an organic compound with the formula (CH3)3COC≡COC(CH3)3 . It is a pale yellow liquid and is one of the more common dialkoxyacetylenes .
Synthesis Analysis
This compound can be prepared from 1,4-dioxane in a multistep procedure . A reliable synthesis of di-tert-butoxyacetylene is based upon the transformation of trans-2,3-dichloro-1,4-dioxane into (E)-1,2-di-tert-butoxy-1-chloroethene over three steps, followed by dehydrohalogenation with 5 equivalents of sodium amide in liquid ammonia .Molecular Structure Analysis
The molecular structure of this compound consists of two tert-butyl groups attached to an acetylene molecule through oxygen atoms . The chemical formula is C10H18O2 .Chemical Reactions Analysis
This compound is shown to undergo Sonogashira coupling with aryl iodides to yield aryl-substituted tert-butyl ynol ethers . These intermediates participate in a [1,5]-hydride shift, which results in the extrusion of isobutylene and the generation of aryl ketenes .Physical And Chemical Properties Analysis
This compound is a pale yellow oil . It has a molar mass of 170.252 g·mol−1 . It has a melting point of 8.5 °C and a boiling point of 30 °C at 0.05 mm .Mechanism of Action
The mechanism of action of Tert-butoxyacetylene involves undergoing a Sonogashira coupling with aryl iodides to yield aryl-substituted tert-butyl ynol ethers . These intermediates then participate in a [1,5]-hydride shift, which results in the extrusion of isobutylene and the generation of aryl ketenes .
properties
IUPAC Name |
2-ethynoxy-2-methylpropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O/c1-5-7-6(2,3)4/h1H,2-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POYDIZHDEOYYAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00447517 |
Source
|
| Record name | TERT-BUTOXYACETYLENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00447517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89489-28-1 |
Source
|
| Record name | TERT-BUTOXYACETYLENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00447517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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